Cas no 61229-06-9 ((5E)-7-methyloct-5-enoic acid)

• Product Name: (5E)-7-methyloct-5-enoic acid
• CAS No: 61229-06-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1626103
• PubChem ID: 6442575
• Update Time: 2025-04-21

(5E)-7-methyloct-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• (5E)-7-methyloct-5-enoic acid
• (E)-7-methyloct-5-enoic acid
• trans-7-Methyl-5-octenoic acid
• Capsaicin Impurity 3
• 5-Octenoic acid, 7-methyl-, (E)-
• 5-Octenoic acid, 7-methyl-
• SCHEMBL2209161
• 62356-04-1
• UZMDRLPRUQGXMQ-GQCTYLIASA-N
• 61229-06-9
• SCHEMBL2209155

• Inchi： 1S/C9H16O2/c1-8(2)6-4-3-5-7-9(10)11/h4,6,8H,3,5,7H2,1-2H3,(H,10,11)/b6-4+
• InChI Key： UZMDRLPRUQGXMQ-GQCTYLIASA-N
• SMILES： OC(CCC/C=C/C(C)C)=O

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.45350